2-(3-fluorophenoxy)-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)propanamide
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Description
2-(3-fluorophenoxy)-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C22H19FN4O3 and its molecular weight is 406.417. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry: Drug Development
The imidazo[1,2-b]pyridazine moiety of the compound is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This structural feature makes it a valuable candidate for the development of new therapeutic agents.
Neurodegenerative Disease Research
This compound has been identified as a potential pan-Trk inhibitor, which could be significant in the study of neurodegenerative diseases such as Parkinson’s, Huntington’s, and Alzheimer’s disease . Dysregulation of tropomyosin receptor kinases (TrkA/B/C) is a hallmark of these diseases, and the compound could be used to explore therapeutic targets.
Oncology: Tumorogenesis and Metastasis
The same Trk inhibitory activity may also have implications in oncology research. TrkA/B/C is known to drive tumorogenesis and metastatic potential in a range of human cancers . Investigating this compound could lead to new insights into cancer progression and potential treatments.
Positron Emission Tomography (PET) Imaging
The compound’s structure allows for efficient fluorine-18 labeling, making it a candidate for developing novel PET imaging probes . This application could enhance the in vivo exploration of Trk expression and signaling in various diseases.
Material Science: Structural Characterization
Imidazopyridine derivatives are useful in material science due to their structural character . The compound could be employed in the synthesis of materials where its bicyclic heterocycle plays a crucial role in the material’s properties.
Chemical Synthesis: Scaffold Building
The compound serves as a versatile scaffold for chemical synthesis, providing a basis for creating a wide array of derivatives . This is particularly valuable in the design of compounds with specific properties for research and industrial applications.
properties
IUPAC Name |
2-(3-fluorophenoxy)-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN4O3/c1-14(30-18-5-3-4-16(23)12-18)22(28)24-17-8-6-15(7-9-17)19-13-27-20(25-19)10-11-21(26-27)29-2/h3-14H,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVDCAOOEUAFWPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)OC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-fluorophenoxy)-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.